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Compound of Interest

Compound Name: Amedalin

Cat. No.: B1665959 Get Quote

Application Notes and Protocols for Amedalin
For Researchers, Scientists, and Drug Development Professionals

Introduction
Amedalin is a selective norepinephrine reuptake inhibitor (NRI) that has been studied for its

potential antidepressant properties.[1] By blocking the norepinephrine transporter (NET),

Amedalin increases the extracellular concentration of norepinephrine in the synaptic cleft,

thereby enhancing noradrenergic neurotransmission.[1] This application note provides detailed

protocols for the preparation and storage of Amedalin stock solutions to ensure consistency

and reliability in experimental settings.

Amedalin Properties
Proper handling and storage of Amedalin are crucial for maintaining its chemical integrity and

biological activity. The key properties of Amedalin are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₉H₂₂N₂O [2][3]

Molecular Weight 294.398 g/mol [2][3]

CAS Number 22136-26-1 [2]

Appearance White crystalline powder [1]

Stock Solution Preparation
The following protocol outlines the steps for preparing a 10 mM stock solution of Amedalin in

Dimethyl Sulfoxide (DMSO). It is recommended to prepare the solution in a sterile environment,

such as a laminar flow hood, to prevent contamination.

3.1 Materials and Equipment

Amedalin powder

Dimethyl Sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or sterile conical tubes

Vortex mixer

Analytical balance

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.2 Protocol for 10 mM Amedalin Stock Solution

Calculate the required mass of Amedalin:

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol )
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For 1 mL of a 10 mM solution:

Mass (mg) = 10 mM × 1 mL × 294.398 g/mol = 2.944 mg

Weigh the Amedalin powder:

Carefully weigh out the calculated amount of Amedalin powder using an analytical

balance.

Dissolve in DMSO:

Add the weighed Amedalin powder to a sterile tube.

Add the desired volume of DMSO (e.g., 1 mL for 2.944 mg of Amedalin).

Vortex the solution until the Amedalin is completely dissolved. Gentle warming in a water

bath (not exceeding 37°C) may aid dissolution if necessary. Amedalin hydrochloride is

also reported to be soluble in water and dichloromethane.[1]

Aliquot for Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 20-50

µL) in sterile microcentrifuge tubes.[4]

Storage and Stability
Proper storage is critical to maintain the stability and efficacy of Amedalin in both its powdered

and dissolved forms.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1665959?utm_src=pdf-body
https://www.benchchem.com/product/b1665959?utm_src=pdf-body
https://www.benchchem.com/product/b1665959?utm_src=pdf-body
https://www.benchchem.com/product/b1665959?utm_src=pdf-body
https://www.benchchem.com/product/b1665959?utm_src=pdf-body
https://www.benchchem.com/product/b1665959?utm_src=pdf-body
https://www.evitachem.com/product/evt-258974
https://barricklab.org/twiki/bin/view/Lab/ProtocolsAntibioticStockSolutions
https://www.benchchem.com/product/b1665959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Shelf Life Recommendations

Powder -20°C 3 years

Store in a tightly

sealed container,

protected from light

and moisture.[2][5]

In Solvent (e.g.,

DMSO)
-80°C 1 year

Aliquot into single-use

volumes to avoid

freeze-thaw cycles.

Protect from light.[2]

[4]

Note: The stability of solutions is dependent on the solvent used.[6] Always refer to the

manufacturer's guidelines for specific storage instructions. For long-term storage, -80°C is

recommended for solutions.[2]

Experimental Protocols
5.1 Dilution to Working Concentration

This protocol provides an example of how to dilute the 10 mM stock solution to a 10 µM

working solution for cell-based assays.

Determine the required volumes:

Use the formula: M₁V₁ = M₂V₂

M₁ = Initial concentration (10 mM)

V₁ = Initial volume (to be calculated)

M₂ = Final concentration (10 µM = 0.01 mM)

V₂ = Final volume (e.g., 1 mL)

V₁ = (M₂ × V₂) / M₁ = (0.01 mM × 1 mL) / 10 mM = 0.001 mL = 1 µL
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Prepare the working solution:

Add 999 µL of the desired cell culture medium or buffer to a sterile tube.

Add 1 µL of the 10 mM Amedalin stock solution.

Mix thoroughly by gentle pipetting or vortexing.

The final concentration of the working solution is 10 µM.

Mechanism of Action and Signaling Pathway
Amedalin functions as a selective norepinephrine reuptake inhibitor.[1] By blocking the

norepinephrine transporter (NET) on presynaptic neurons, it prevents the reuptake of

norepinephrine from the synaptic cleft. This leads to an elevated concentration of

norepinephrine in the synapse, enhancing its binding to postsynaptic adrenergic receptors and

augmenting downstream signaling. The therapeutic effects of antidepressants are thought to be

mediated by long-term neuroadaptive changes, including alterations in signaling pathways that

regulate cell proliferation and synaptic plasticity.[7][8]
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Caption: Mechanism of action of Amedalin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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